Cas no 1439823-02-5 (5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine)

• Product Name: 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine
• CAS No: 1439823-02-5
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• MDL: MFCD22690829
• CID: 2092564
• PubChem ID: 71758823
• Update Time: 2025-06-15

5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine
• 5-bromo-N-3-oxetanyl-2-Pyrimidinamine
• N-(5-bromo-2-pyrimidinyl)-N-(3-oxetanyl)amine
• CS-0328721
• DTXSID901279813
• DA-37674
• 2-Pyrimidinamine, 5-bromo-N-3-oxetanyl-
• 1439823-02-5
• AT-159/43484323
• AKOS024462940
• CS2676

• MDL： MFCD22690829
• Inchi： 1S/C7H8BrN3O/c8-5-1-9-7(10-2-5)11-6-3-12-4-6/h1-2,6H,3-4H2,(H,9,10,11)
• InChI Key： KXQASTWVGVPICD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NC1COC1

Computed Properties

• Exact Mass: 228.98507g/mol
• Monoisotopic Mass: 228.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47Ų

5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD289896)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine

Introduction to 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine (CAS No. 1439823-02-5)

5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine (CAS No. 1439823-02-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The presence of both bromine and oxetane moieties in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in drug discovery and development.

The structure of 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine features a pyrimidine core substituted at the 5-position with a bromine atom, while the nitrogen atom at the 2-position is linked to an oxetane ring. The oxetane group, a three-membered cyclic ether, introduces conformational constraints that can influence the compound's interactions with biological targets. This structural motif has been increasingly explored in recent years for its ability to enhance binding affinity and selectivity in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of N-(oxetan-3-yl)pyrimidine derivatives as scaffolds for developing novel therapeutic agents. The oxetane ring can serve as a pharmacophore, facilitating optimal positioning of key functional groups within the binding site of target proteins or enzymes. Additionally, the bromine substituent at the 5-position of the pyrimidine ring provides a handle for further chemical modifications, such as cross-coupling reactions, allowing for the synthesis of more complex derivatives with tailored biological properties.

In the context of contemporary drug discovery, 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine has been investigated for its potential applications in addressing various diseases. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By modulating kinase activity, compounds like 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine offer promising avenues for therapeutic intervention.

Moreover, studies have demonstrated that the bromine atom in 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine can be selectively modified through palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at various positions on the pyrimidine ring. Such modifications have been shown to enhance binding interactions with biological targets, leading to improved pharmacological profiles. For instance, arylated derivatives have exhibited enhanced potency and selectivity in preclinical studies targeting specific kinases involved in tumor growth and progression.

The oxetan-3-yl moiety in this compound also contributes to its unique chemical behavior. The strained three-membered ring can undergo ring-opening reactions under appropriate conditions, allowing for the introduction of additional functional groups or linkages. This reactivity has been exploited in designing prodrugs or conjugates that release active pharmaceutical ingredients under physiological conditions, thereby improving bioavailability or targeted delivery.

Recent research has also explored the use of 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amine as a building block for developing antiviral agents. The pyrimidine scaffold is closely related to nucleobases found in viral genomes, making it an attractive candidate for interfering with viral replication cycles. By incorporating structural elements that mimic natural nucleobases but possess inhibitory activity against viral enzymes such as polymerases or proteases, researchers aim to develop novel antiviral therapies with improved efficacy and reduced resistance profiles.

In addition to its applications in oncology and virology, 5-Bromo-N-(oxetan-3-yl)pyrimidin-2-amino has shown promise in addressing inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways through selective kinase inhibition or modulating immune cell function, derivatives of this compound may offer therapeutic benefits.

The synthesis of 5-Bromo-N-(oxetan-y1)pyrimidin--2-amino typically involves multi-step organic transformations starting from commercially available precursors such as bromopyrimidines and oxiranes. Key synthetic steps often include nucleophilic substitution reactions to introduce the oxetane group followed by functionalization at other positions on the pyrimidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The pharmacokinetic properties of derivatives derived from 5-Bromo-N-(oxetaa--3-y1)pyrimidin--2-amino are also subjects of ongoing investigation. Factors such as solubility, metabolic stability, and distribution within biological systems are critical determinants of drug efficacy and safety. Computational modeling techniques have been increasingly employed to predict these properties before experimental validation, streamlining the drug discovery process.

In conclusion, 5-Bromo-N-(oxetaaa--3-y1)pyrmaidinin--2-amino (CAS No. 1439823--02--5) represents a versatile pharmacophore with significant potential across multiple therapeutic areas including oncology, virology,and inflammation research . Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting dysregulated cellular processes underlying various diseases . Continued exploration into its synthetic applications ,biological activities ,and pharmacokinetic properties will further elucidate its role as a valuable intermediate iaa pharmaceutical development .